N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C16H17N5O3/c1-3-24-13-7-5-4-6-12(13)19-14(22)9-21-10-17-15-11(16(21)23)8-18-20(15)2/h4-8,10H,3,9H2,1-2H3,(H,19,22)
• InChI Key: QXSUJXMKZJSVBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)C=NN3C
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C16H17N5O3 and its molecular weight is 327.344. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study explored the design, synthesis, and in vitro cytotoxic activity of certain derivatives, including compounds related to N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide. These compounds were tested against 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight cancer cell lines, highlighting its potential as an anticancer agent (M. M. Al-Sanea et al., 2020).

Coordination Complexes and Antioxidant Activity

Research into novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, including structures related to N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide, was conducted. These studies focused on the effect of hydrogen bonding on self-assembly processes and examined the antioxidant activities of the ligands and their complexes, revealing significant antioxidant properties (K. Chkirate et al., 2019).

Radioligand Imaging with PET

A novel series of compounds within the pyrazolo[1,5-a]pyrimidineacetamides, related to N-(2-ethoxyphenyl)-2-(1-methyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide, was reported as selective ligands of the translocator protein (18 kDa). The study detailed the synthesis and radiosynthesis of one compound for in vivo imaging using positron emission tomography (PET), indicating its utility in neurological and oncological research (F. Dollé et al., 2008).

Synthesis of Pyrazolo[3,4-d]pyrimidine Analogues

Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, showcasing a principal synthetic step involving a palladium-catalyzed C-C coupling. This research contributes to the development of new antitumor drugs with improved efficacy and reduced side effects (E. Taylor & H. Patel, 1992).